molecular formula C17H16FN3O2S B5762798 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile

3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile

Cat. No. B5762798
M. Wt: 345.4 g/mol
InChI Key: ZLRRDKIDYWBDRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile, also known as FPB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. FPB is a small molecule inhibitor that is capable of selectively targeting specific proteins and enzymes in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile involves its ability to selectively target specific proteins and enzymes in the body. It has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell signaling and regulation. By inhibiting these kinases, 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile can disrupt the signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
Studies have shown that 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile can have a range of biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could have implications for drug interactions and toxicity. Additionally, 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile has been shown to have anti-inflammatory effects, which could make it a potential treatment option for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile in lab experiments is its selectivity for specific proteins and enzymes, which can help to reduce off-target effects and improve the accuracy of the results. However, one limitation of using 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile. One area of focus could be the development of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile-based drugs for the treatment of other diseases and conditions beyond cancer, such as inflammatory diseases or neurological disorders. Additionally, researchers could investigate the potential use of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile in combination with other drugs or therapies to enhance its effectiveness. Finally, further studies could be conducted to better understand the biochemical and physiological effects of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile in the body, which could help to inform the development of new drugs and therapies.

Synthesis Methods

The synthesis of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile involves several steps, including the reaction of 4-(phenylsulfonyl)piperazine with 3-fluoro-4-(chloromethyl)benzonitrile in the presence of a base, followed by purification and isolation of the final product. The synthesis of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile has been optimized to produce high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile has been the subject of numerous scientific studies, with researchers investigating its potential applications in the treatment of various diseases and conditions. One area of focus has been the development of 3-fluoro-4-[4-(phenylsulfonyl)-1-piperazinyl]benzonitrile-based drugs for the treatment of cancer, as it has been shown to inhibit the activity of certain proteins that are involved in tumor growth and metastasis.

properties

IUPAC Name

4-[4-(benzenesulfonyl)piperazin-1-yl]-3-fluorobenzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16FN3O2S/c18-16-12-14(13-19)6-7-17(16)20-8-10-21(11-9-20)24(22,23)15-4-2-1-3-5-15/h1-7,12H,8-11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLRRDKIDYWBDRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=C(C=C(C=C2)C#N)F)S(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-(Benzenesulfonyl)piperazin-1-yl]-3-fluorobenzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.